Cas no 915919-94-7 (4-(4-fluorophenyl)-3-methyl-1,2-oxazol-5-amine)

• Product Name: 4-(4-fluorophenyl)-3-methyl-1,2-oxazol-5-amine
• CAS No: 915919-94-7
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• MDL: MFCD08446439
• CID: 996559
• PubChem ID: 16606660
• Update Time: 2025-11-02

4-(4-fluorophenyl)-3-methyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenyl)-3-methylisoxazol-5-amine
• 4-(4-fluorophenyl)-3-methyl-1,2-oxazol-5-amine
• F3305-0619
• 4-(4-fluorophenyl)-3-methylisoxazol-5-amine, AldrichCPR
• DTXSID70586225
• AKOS001327642
• CS-0325878
• MFCD08446439
• 4-(4-Fluorophenyl)-3-methyl-5-isoxazolamine
• Z234485056
• 915919-94-7
• BS-38725
• SCHEMBL17532580
• DB-294730

• MDL： MFCD08446439
• Inchi： 1S/C10H9FN2O/c1-6-9(10(12)14-13-6)7-2-4-8(11)5-3-7/h2-5H,12H2,1H3
• InChI Key： HXTCHTAPZWBENU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(N)ON=C1C

Computed Properties

• Exact Mass: 192.07000
• Monoisotopic Mass: 192.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05000
• LogP: 2.95250

4-(4-fluorophenyl)-3-methyl-1,2-oxazol-5-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(4-fluorophenyl)-3-methyl-1,2-oxazol-5-amine

Comprehensive Overview of 4-(4-Fluorophenyl)-3-Methyl-1,2-Oxazol-5-Amine (CAS No. 915919-94-7)

4-(4-Fluorophenyl)-3-methyl-1,2-oxazol-5-amine (CAS No. 915919-94-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a fluorophenyl group and an amine functionality makes this molecule particularly interesting for drug discovery and material science applications.

The molecular structure of 4-(4-fluorophenyl)-3-methyl-1,2-oxazol-5-amine features a five-membered oxazole ring substituted with a 4-fluorophenyl group at the 4-position and a methyl group at the 3-position. The 5-amine moiety provides a reactive site for further chemical modifications, making it a versatile intermediate in synthetic chemistry. Researchers often explore its potential as a building block for small-molecule drugs, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds like 4-(4-fluorophenyl)-3-methyl-1,2-oxazol-5-amine has surged due to their enhanced metabolic stability and bioavailability. Fluorine incorporation is a common strategy in medicinal chemistry to improve drug-like properties, and this compound exemplifies this trend. Its potential applications span central nervous system (CNS) therapeutics, anti-inflammatory agents, and even crop protection chemicals.

The synthesis of 4-(4-fluorophenyl)-3-methyl-1,2-oxazol-5-amine typically involves multi-step organic reactions, including cyclization and functional group interconversion. Researchers have optimized protocols to achieve high yields and purity, which are critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize this compound.

One of the most searched questions related to this compound is: "What are the biological activities of 4-(4-fluorophenyl)-3-methyl-1,2-oxazol-5-amine?" Preliminary studies suggest that it may exhibit modulatory effects on specific enzyme systems, though further research is needed to confirm its mechanisms. Another trending topic is its role in green chemistry, where scientists explore eco-friendly synthesis routes to minimize waste and energy consumption.

The market for 4-(4-fluorophenyl)-3-methyl-1,2-oxazol-5-amine is expected to grow, driven by its applications in drug discovery and agrochemical innovation. Pharmaceutical companies are particularly interested in its potential as a scaffold for novel therapeutics, especially in areas like oncology and neurodegenerative diseases. Additionally, its use in crop science aligns with the global push for sustainable agriculture.

For researchers and manufacturers, sourcing high-quality 4-(4-fluorophenyl)-3-methyl-1,2-oxazol-5-amine is crucial. Reputable suppliers provide detailed certificates of analysis (CoA) and ensure compliance with Good Manufacturing Practices (GMP). Storage recommendations typically include keeping the compound in a cool, dry place away from light to maintain stability.

In summary, 4-(4-fluorophenyl)-3-methyl-1,2-oxazol-5-amine (CAS No. 915919-94-7) is a promising compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable tool for scientists exploring new frontiers in chemical biology and drug development. As research progresses, this molecule may unlock new possibilities for addressing unmet medical and agricultural challenges.